Cas no 1352514-95-4 (1-[2-(6-Methoxy-5-methyl-pyridin-3-yl)-pyrrolidin-1-yl]-ethanone)

• Product Name: 1-[2-(6-Methoxy-5-methyl-pyridin-3-yl)-pyrrolidin-1-yl]-ethanone
• CAS No: 1352514-95-4
• MF: C₁₃H₁₈N₂O₂
• MW: 234.294223308563
• CID: 5159428
• Update Time: 2025-06-09

1-[2-(6-Methoxy-5-methyl-pyridin-3-yl)-pyrrolidin-1-yl]-ethanone Chemical and Physical Properties

Names and Identifiers

• 1-[2-(6-Methoxy-5-methyl-pyridin-3-yl)-pyrrolidin-1-yl]-ethanone

• Inchi： 1S/C13H18N2O2/c1-9-7-11(8-14-13(9)17-3)12-5-4-6-15(12)10(2)16/h7-8,12H,4-6H2,1-3H3
• InChI Key： RBKFMGPEXBEPEZ-UHFFFAOYSA-N
• SMILES： C(=O)(N1CCCC1C1=CC(C)=C(OC)N=C1)C

Additional information on 1-[2-(6-Methoxy-5-methyl-pyridin-3-yl)-pyrrolidin-1-yl]-ethanone

Introduction to 1-[2-(6-Methoxy-5-methyl-pyridin-3-yl)-pyrrolidin-1-yl]-ethanone (CAS No. 1352514-95-4)

1-[2-(6-Methoxy-5-methyl-pyridin-3-yl)-pyrrolidin-1-yl]-ethanone, identified by its CAS number 1352514-95-4, is a significant compound in the field of pharmaceutical chemistry. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The presence of a pyridine ring substituted with methoxy and methyl groups, coupled with a pyrrolidine moiety, makes it a promising candidate for further investigation in medicinal chemistry.

The compound's molecular structure is characterized by a ketone functional group attached to a pyrrolidine ring, which is further linked to a pyridine derivative. This specific arrangement of functional groups suggests potential interactions with biological targets, making it an attractive scaffold for the design of novel therapeutic agents. The 6-Methoxy-5-methyl-pyridin-3-yl moiety, in particular, is known for its ability to modulate various biological pathways, which has been extensively studied in recent years.

In recent years, there has been a surge in research focused on developing small molecule inhibitors that target specific enzymes and receptors involved in disease pathways. The structural features of 1-[2-(6-Methoxy-5-methyl-pyridin-3-yl)-pyrrolidin-1-yl]-ethanone make it a compelling candidate for such applications. For instance, the pyridine ring can interact with aromatic residues in protein targets, while the ketone group can engage in hydrogen bonding or participate in hydrophobic interactions. These properties are crucial for achieving high binding affinity and selectivity.

One of the most exciting areas of research involving this compound is its potential as an inhibitor of kinases, which are enzymes that play a critical role in cell signaling and are often dysregulated in cancer and other diseases. The pyrrolidine ring is a common pharmacophore in kinase inhibitors due to its ability to fit into the ATP-binding pocket of these enzymes. Additionally, the substitution pattern on the pyridine ring can be tailored to enhance binding affinity and reduce off-target effects.

The synthesis of 1-[2-(6-Methoxy-5-methyl-pyridin-3-yl)-pyrrolidin-1-yl]-ethanone involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The process typically starts with the preparation of the pyridine derivative followed by its coupling with a pyrrolidine scaffold. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve the desired connectivity between the different functional groups.

In vitro studies have shown that derivatives of this compound exhibit promising activity against various kinases. For example, modifications to the methoxy and methyl substituents on the pyridine ring have been found to enhance potency and selectivity against specific kinases involved in cancer progression. These findings have prompted further investigation into the development of more potent and selective kinase inhibitors based on this scaffold.

The potential therapeutic applications of 1-[2-(6-Methoxy-5-methyl-pyridin-3-yl)-pyrrolidin-1-yl]-ethanone extend beyond cancer treatment. Research suggests that it may also have utility in addressing inflammatory diseases and neurological disorders by modulating key signaling pathways involved in these conditions. The ability of this compound to interact with multiple biological targets makes it a versatile tool for drug discovery.

The development of new drugs is often hindered by challenges such as poor solubility, low bioavailability, and rapid metabolism. However, modifications to the structure of 1-[2-(6-Methoxy-5-methyl-pyridin-3-yl)-pyrrolidin-1-y]-ethanone can help overcome these issues. For instance, introducing hydrophilic groups or optimizing the substitution pattern can improve solubility and pharmacokinetic properties while maintaining or enhancing biological activity.

The use of computational methods has also played a crucial role in understanding the interactions between 1-[2-(6-Methoxy-5-methyl-pyridin-3-y]-ethanone and its biological targets. Molecular docking simulations can predict how the compound binds to proteins and provide insights into its mechanism of action. These predictions are valuable for guiding experimental studies and optimizing drug candidates.

In conclusion, 1-[2-(6-Methoxy-5-methyl-pyridin--3-y]-ethanone, CAS No. 1352514-95-4, is a fascinating compound with significant potential in pharmaceutical research. Its unique structural features make it an excellent candidate for developing novel therapeutic agents targeting various diseases. Ongoing research continues to uncover new applications and optimize synthetic routes for this promising compound.